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Compound of Interest

Compound Name: 8-Deacetylyunaconitine

Cat. No.: B10862126

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Deacetylyunaconitine is a C19-diterpenoid alkaloid naturally occurring in plants of the
Aconitum genus, a cornerstone of traditional medicine. This document provides a
comprehensive overview of the natural sources of 8-Deacetylyunaconitine and outlines
detailed methodologies for its extraction and purification. This guide is intended to serve as a
technical resource for researchers, scientists, and professionals involved in natural product
chemistry and drug development.

Natural Sources of 8-Deacetylyunaconitine

8-Deacetylyunaconitine is primarily isolated from the roots of Aconitum vilmorinianum Radix,
a species within the Ranunculaceae family. While other Aconitum species are rich sources of
various diterpenoid alkaloids, A. vilmorinianum is the most cited source for this specific
compound. The concentration of 8-Deacetylyunaconitine can vary depending on the plant's
geographical location, harvesting time, and the specific part of the root used.

Table 1: Natural Sources and Localization of 8-Deacetylyunaconitine

Plant Species Family Plant Part

Aconitum vilmorinianum Ranunculaceae Radix (Root)
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Extraction and Purification of 8-
Deacetylyunaconitine

The extraction of 8-Deacetylyunaconitine from its natural source involves a multi-step process
that includes solvent extraction followed by various chromatographic techniques. The following
IS a synthesized protocol based on established methods for the isolation of diterpenoid
alkaloids from Aconitum species.

General Extraction Workflow

The overall process involves the extraction of total alkaloids from the plant material, followed by
purification steps to isolate 8-Deacetylyunaconitine.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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